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Compound of Interest

Compound Name: CCT367766

Cat. No.: B15541696 Get Quote

Essential Safety and Handling Guide for CCT367766
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling CCT367766. As a potent, third-generation

heterobifunctional PROTAC (Proteolysis Targeting Chimera), CCT367766 should be handled

with a high degree of caution, treating it as a potentially hazardous compound.[1][2] Adherence

to the following operational and disposal plans is essential to minimize exposure and ensure a

safe laboratory environment.

Personal Protective Equipment (PPE)
A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when working

with CCT367766 to prevent inhalation, skin contact, and eye exposure.[3] The required PPE

varies depending on the laboratory activity.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator.[1] - Gloves: Two pairs of nitrile

gloves (double-gloving).[1] - Eye Protection:

Chemical splash goggles.[1] - Lab Coat:

Disposable or dedicated non-absorbent lab

coat.[1] - Ventilation: Certified chemical fume

hood or powder containment hood.[1]

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves.[1] - Eye

Protection: Chemical splash goggles or a face

shield for splash risks.[1] - Lab Coat: Standard

laboratory coat.[1] - Ventilation: Chemical fume

hood.[4]

Cell Culture and In Vitro Assays

- Gloves: Nitrile gloves.[1] - Eye Protection:

Safety glasses with side shields.[1][4] - Lab

Coat: Standard laboratory coat.[1] -

Containment: Class II biological safety cabinet.

[1]

Operational Plan: Step-by-Step Handling Procedures
A clear and concise operational plan is essential for the safe management of CCT367766
within the laboratory.

Designated Area: All work with CCT367766, from handling the solid compound to preparing

solutions, must be conducted in a designated and clearly marked area.[1]

Engineering Controls: All manipulations of the solid compound and concentrated solutions

must be performed within a certified chemical fume hood to avoid aerosol formation and

inhalation.[4]

Decontamination: Use dedicated glassware and equipment. If this is not feasible, thoroughly

decontaminate all equipment after use.
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Personal Hygiene: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[1]

Storage: Store CCT367766 in a tightly sealed container in a cool, well-ventilated area.[4] For

long-term stability, stock solutions should be stored at -80°C for up to 6 months or at -20°C

for up to 1 month.[5][6]

Disposal Plan
Proper disposal of CCT367766 and contaminated materials is critical to prevent environmental

contamination and accidental exposure. All waste must be handled in accordance with local,

state, and federal regulations.[7]

Waste Type Disposal Procedure

Solid Waste
Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste
Collect in a dedicated, clearly labeled, and

sealed hazardous waste container.

Contaminated Sharps

Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

[7]

Contaminated PPE
Dispose of as hazardous waste in a designated,

sealed container.[8]

Visualizing Experimental and Logical Workflows
CCT367766-Mediated Protein Degradation Pathway
The following diagram illustrates the mechanism of action for CCT367766 as a PROTAC,

inducing the degradation of the target protein, Pirin.[2][9]
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Preparation

Compound Handling

Experimentation

Cleanup and Disposal

1. Don Required PPE
(Double Gloves, Goggles, Lab Coat, Respirator)

2. Prepare Designated Workspace
(Chemical Fume Hood)

3. Weigh Solid CCT367766
in Fume Hood

4. Prepare Stock Solution
(e.g., in DMSO)

5. Perform Serial Dilutions
for Experiment

6. Conduct In Vitro Assay
(e.g., Cell Treatment in Biosafety Cabinet)

7. Decontaminate Workspace
and Equipment

8. Dispose of Waste
(Solid, Liquid, PPE) in Labeled Containers

9. Remove PPE and Wash Hands

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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